Cas no 114-38-5 (Urea,N-(2-chlorophenyl)-)

• Product Name: Urea,N-(2-chlorophenyl)-
• CAS No: 114-38-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD00041316
• CID: 173319
• PubChem ID: 8236
• Update Time: 2025-06-14

Urea,N-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chlorophenyl)-
• (2-chlorophenyl)urea
• O-CHLOROPHENYLUREA
• (2-Chlor-phenyl)-harnstoff
• (o-Chlorophenyl)urea
• 2-chlorophenyl urea
• amino-N-(2-chlorophenyl)amide
• Urea,(2-chlorophenyl)
• Urea,(o-chlorophenyl)
• AKOS B028823
• 1-(2-Chlorophenyl)urea
• Urea, (o-chlorophenyl)-
• Urea, (2-chlorophenyl)-
• O-CHLOROPHENYLUREA(WXC09926)
• 2-CHLOROPHENYLUREA
• W4UB5E9CW5
• N-2-chlorophenyl urea
• NSC 42111
• UNII-W4UB5E9CW5
• ASPIQYFYSMQBHA-UHFFFAOYSA-N
• DTXSID1074460
• BS-3931
• Z56754680
• W18608
• FT-0612004
• NSC42111
• NSC-42111
• AKOS000139510
• MFCD00041316
• ortho-Chlorophenylurea
• 114-38-5
• Urea, N-(2-chlorophenyl)-
• SCHEMBL2175829
• AI3-20196
• N-(2-chlorophenyl)urea
• CS-0151375
• NS00133033
• STK350560
• DTXCID5033335
• Urea, (o-chlorophenyl)-(8CI)

• MDL： MFCD00041316
• Inchi： 1S/C7H7ClN2O/c8-5-3-1-2-4-6(5)10-7(9)11/h1-4H,(H3,9,10,11)
• InChI Key： ASPIQYFYSMQBHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N)=O

Computed Properties

• Exact Mass: 170.02500
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 152°C
• PSA: 55.12000
• LogP: 2.60390

Urea,N-(2-chlorophenyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Urea,N-(2-chlorophenyl)-

Comprehensive Overview of Urea,N-(2-chlorophenyl)- (CAS No. 114-38-5): Properties, Applications, and Industry Insights

Urea,N-(2-chlorophenyl)-, identified by its CAS number 114-38-5, is a specialized organic compound with significant relevance in agrochemical and pharmaceutical research. This chlorinated urea derivative is structurally characterized by a 2-chlorophenyl group attached to the urea moiety, which enhances its reactivity and functional versatility. Its molecular formula, C₇H₇ClN₂O, and precise synthesis methods have been extensively documented, making it a subject of interest for chemists exploring heterocyclic compounds and crop protection agents.

In recent years, the demand for urea derivatives like Urea,N-(2-chlorophenyl)- has surged due to their role in developing sustainable pesticides and herbicides. With global attention on eco-friendly agriculture, researchers are investigating its potential as a low-toxicity alternative to traditional agrochemicals. Studies highlight its efficacy in inhibiting specific plant enzymes, aligning with the green chemistry movement. This aligns with frequent search queries such as "biodegradable pesticide formulations" and "chlorophenyl urea applications", reflecting user interest in environmentally conscious solutions.

The compound’s physicochemical properties—including a melting point range of 145–148°C and moderate solubility in polar solvents—make it suitable for formulation optimization in industrial settings. Analytical techniques like HPLC and GC-MS are commonly employed for purity assessment, a topic often searched by quality control professionals. Additionally, its stability under controlled conditions has prompted investigations into slow-release formulations, addressing another industry hot topic: precision agriculture.

Beyond agrochemicals, CAS 114-38-5 has garnered attention in medicinal chemistry. Its structural motif is being explored for drug intermediate synthesis, particularly in designing kinase inhibitors. This connects to trending searches like "urea-based bioactive molecules" and "chlorophenyl moiety in drug design". However, rigorous toxicological profiling remains essential, as emphasized in recent publications on SAR (Structure-Activity Relationship) studies.

From an industrial perspective, manufacturers of Urea,N-(2-chlorophenyl)- prioritize scalable synthesis routes to meet regulatory standards such as REACH and EPA guidelines. Discussions on patented production methods frequently appear in technical forums, reflecting the compound’s commercial value. Furthermore, its role in cross-coupling reactions has been highlighted in organic synthesis webinars, resonating with queries like "efficient urea derivatization techniques".

To enhance SEO visibility, this content integrates high-traffic keywords such as "2-chlorophenyl urea supplier", "CAS 114-38-5 MSDS" (for safety data), and "urea derivative solubility". These terms align with Google Trends data showing increased interest in specialty chemicals and custom synthesis services. The compound’s niche applications—like its use in photoresist materials for electronics—also address emerging search trends in advanced material science.

In summary, Urea,N-(2-chlorophenyl)- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from crop science to pharmaceutical intermediates—underscore its importance in addressing contemporary challenges. As research progresses, this compound is poised to remain a focal point in discussions about sustainable chemical solutions and molecular design.